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Compound of Interest

Compound Name: 4-Chloro-2-(phenylethynyl)aniline

Cat. No.: B2599015

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis to support the structural confirmation of 4-Chloro-
2-(phenylethynyl)aniline. Due to the limited availability of direct experimental data for this
specific compound, this guide focuses on a detailed, plausible synthetic protocol and compares
its expected structural characteristics with known, closely related analogues.

Structural Confirmation and Physicochemical
Properties

The structure of 4-Chloro-2-(phenylethynyl)aniline is defined by a chloro-substituted aniline
ring with a phenylethynyl group at the ortho-position to the amino group. While direct
spectroscopic data for this compound is not readily available in published literature, its identity
can be confidently predicted based on its synthetic route and comparison with analogues.

Table 1: Physicochemical Properties of 4-Chloro-2-(phenylethynyl)aniline and Analogues
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Molecular Predicted
Molecular . - .
Compound Weight (g/mol CAS Number Boiling Point
Formula .
) (°C)
4-Chloro-2-
(phenylethynyl)a ~ Ci1aH10CIN 227.69 928782-97-2 405.9+45.0[1]
niline
2-
(Phenylethynyl)a .
- Ci14H11N 193.24 13141-38-3 Not available
niline[2][3][4][5]
[6]
4-Chloro-2-(p-
tolylethynylanilin ~ CisH12CIN 241.72 1037493-25-6 405.9+45.0[1]
e[1][7]
4-Bromo-2-
(phenylethynyl)a  CiaH10BrN 272.14 Not available Not available
niline

Synthetic Protocol: Sonogashira Coupling

The most probable and efficient method for the synthesis of 4-Chloro-2-
(phenylethynyl)aniline is a palladium-catalyzed Sonogashira cross-coupling reaction. This
reaction joins an aryl halide with a terminal alkyne and is a cornerstone of modern organic
synthesis.[8] A detailed experimental protocol, adapted from the synthesis of the closely related
2-(phenylethynyl)aniline, is provided below.[2]

Experimental Workflow: Synthesis of 4-Chloro-2-
(phenylethynyl)aniline
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Workflow for the Synthesis of 4-Chloro-2-(phenylethynyl)aniline

Reactants

Phenylacetylene

2-lodo-4-chloroaniline

Catalysts & Base

Workup:
- Extraction with EtOAc
- Drying over MgSO4
- Concentration in vacuo

Reaction Setup:
- Inert atmosphere (Argon)
- Stirring for 3h

Purification:
- Column Chromatography
- Recrystallization

4-Chloro-2-

Et3N (Base/Solvent) (phenylethynyl)aniline

Pd(PPh3)4

0 |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylethynyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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